Cas no 71830-07-4 ((1S,3R)-3-aminocyclopentane-1-carboxylic acid)

• Product Name: (1S,3R)-3-aminocyclopentane-1-carboxylic acid
• CAS No: 71830-07-4
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD00211290
• CID: 59268
• PubChem ID: 1502034
• Update Time: 2025-10-18

(1S,3R)-3-aminocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,3R)-3-Aminocyclopentanecarboxylic acid
• (1S,3R)-(+)-3-Aminocyclopentanecarboxylic acid
• (+)-(1S,3R)-3-amino-cyclopentanecarboxylic acid
• (1S,3R)-3-aminocyclopentane-1-carboxylic acid
• (+)-(1S,3R)-3-Aminocyclopentanecarboxylic acid
• Cyclopentanecarboxylicacid, 3-amino-, (1S-cis)-
• (+)-cis-3-Aminocyclopentanecarboxylic acid
• (1S,3R)-3-Amino-cyclopentanecarboxylic acid
• cis-3-aminocyclopentane-1-carboxylic acid
• MLLSSTJTARJLHK-CRCLSJGQSA-N
• AC-7959
• DTXSID10992543
• SCHEMBL579077
• rac-(1R,3S)-3-aminocyclopentane-1-carboxylic acid
• (1R,3r)-3-amino-cyclopentane carboxylic acid
• EN300-171181
• 71830-07-4
• AMY21662
• PS-12184
• (+)-(1S,3R)-3-Amino-cyclopentane carboxylic acid
• PD019193
• MFCD00211290
• ZBA80532
• (+)-(1s,3r)-3-aminocyclopentanecarboxylic acid, AldrichCPR
• Cyclopentanecarboxylic acid, 3-amino-, (1S,3R)-
• cis-3-Aminocyclopentanecarboxylic acid
• AKOS016842969
• (1S,3R)-3-Aminocyclopentane carboxylic acid
• 49805-32-5
• EN300-255580
• (1S,3R)-3-Aminocyclopentanecarboxylicacid
• DB-002925
• DB-351163
• cis-3-Amino-cyclopentanecarboxylic acid

• MDL： MFCD00211290
• Inchi： 1S/C6H11NO2/c7-5-2-1-4(3-5)6(8)9/h4-5H,1-3,7H2,(H,8,9)/t4-,5+/m0/s1
• InChI Key： MLLSSTJTARJLHK-CRCLSJGQSA-N
• SMILES： OC([C@H]1CC[C@H](C1)N)=O

Computed Properties

• Exact Mass: 129.07900
• Monoisotopic Mass: 129.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -2.6

Experimental Properties

• Color/Form: White to off white crystalline powder
• Density: 1.1426 (rough estimate)
• Melting Point: 192 ºC
• Boiling Point: 239.22°C (rough estimate)
• Flash Point: 113.9 ºC
• Refractive Index: 1.4300 (estimate)
• PSA: 63.32000
• LogP: 0.89870
• Sensitiveness: Air Sensitive

(1S,3R)-3-aminocyclopentane-1-carboxylic acid Security Information

• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： 36/37/39-26-22
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1S,3R)-3-aminocyclopentane-1-carboxylic acid

Introduction to (1S,3R)-3-aminocyclopentane-1-carboxylic Acid (CAS No. 71830-07-4)

(1S,3R)-3-aminocyclopentane-1-carboxylic acid, with the CAS number 71830-07-4, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This chiral amino acid derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development and biocatalysis. The compound's stereochemistry, characterized by the (1S,3R) configuration, plays a crucial role in its biological activity and interactions with target molecules.

The synthesis and characterization of (1S,3R)-3-aminocyclopentane-1-carboxylic acid have been extensively studied to understand its role in various biochemical pathways. Recent advancements in synthetic methodologies have enabled the production of this compound with high enantiomeric purity, which is essential for its application in pharmaceuticals. The use of asymmetric synthesis techniques has been particularly effective in achieving the desired stereochemical configuration, thereby enhancing the compound's therapeutic potential.

In the realm of drug discovery, (1S,3R)-3-aminocyclopentane-1-carboxylic acid has been identified as a key intermediate in the development of novel therapeutic agents. Its structural motif is found in several bioactive molecules that interact with specific enzymes and receptors. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain proteases and kinases, making them promising candidates for treating inflammatory diseases and cancer.

One of the most intriguing aspects of (1S,3R)-3-aminocyclopentane-1-carboxylic acid is its role as a building block for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The cycloalkyl backbone of this compound provides a stable scaffold that can be modified to create ligands with high specificity and affinity for biological targets. Recent research has demonstrated the successful application of peptidomimetics derived from (1S,3R)-3-aminocyclopentane-1-carboxylic acid in the development of drugs targeting neurological disorders.

The pharmacokinetic properties of derivatives of (1S,3R)-3-aminocyclopentane-1-carboxylic acid have also been thoroughly investigated. These studies aim to optimize the compound's absorption, distribution, metabolism, and excretion (ADME) profiles to enhance its clinical efficacy. For example, modifications to the side chain can influence solubility and metabolic stability, thereby improving drug delivery systems. Advances in computational chemistry have allowed researchers to predict these properties with greater accuracy, facilitating the design of more effective drug candidates.

In addition to its pharmaceutical applications, (1S,3R)-3-aminocyclopentane-1-carboxylic acid has shown promise in biocatalysis and industrial chemistry. Its unique structure makes it a valuable substrate for enzymes that catalyze asymmetric reactions. These enzymatic processes are increasingly employed in the synthesis of fine chemicals and pharmaceuticals due to their high selectivity and environmental sustainability. The use of this compound as a chiral auxiliary has led to more efficient synthetic routes for complex molecules.

The future prospects for (1S,3R)-3-aminocyclopentane-1-carboxylic acid are vast and multifaceted. Ongoing research continues to uncover new applications in drug discovery, materials science, and biotechnology. As our understanding of molecular interactions deepens, the potential uses for this versatile compound are likely to expand further. Collaborative efforts between academia and industry are essential to translate these findings into tangible advancements that benefit society.